Cas no 2228200-22-2 ((2-methyl-3,5-dinitrophenyl)methanamine)

• Product Name: (2-methyl-3,5-dinitrophenyl)methanamine
• CAS No: 2228200-22-2
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 6471277
• PubChem ID: 165759556
• Update Time: 2025-05-24

(2-methyl-3,5-dinitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-3,5-dinitrophenyl)methanamine
• 2228200-22-2
• EN300-1797351

• Inchi： 1S/C8H9N3O4/c1-5-6(4-9)2-7(10(12)13)3-8(5)11(14)15/h2-3H,4,9H2,1H3
• InChI Key： LPTDXJXPZGFIBU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(CN)=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.05930578g/mol
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on (2-methyl-3,5-dinitrophenyl)methanamine

Introduction to (2-methyl-3,5-dinitrophenyl)methanamine (CAS No. 2228200-22-2)

(2-methyl-3,5-dinitrophenyl)methanamine is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of chemical biology and pharmaceutical research. With a CAS number of 2228200-22-2, this compound has garnered attention due to its distinct chemical properties and its role as a building block in synthesizing more complex molecules. This article provides an in-depth exploration of the compound's structure, synthesis methods, and emerging applications in contemporary research.

The molecular formula of (2-methyl-3,5-dinitrophenyl)methanamine is C₈H₈N₂O₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms arranged in a specific configuration. The presence of multiple nitro groups and a methyl substituent contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The nitro groups, in particular, are known for their ability to participate in various chemical reactions such as reduction, nucleophilic substitution, and coupling reactions, which are pivotal in drug development.

In recent years, the demand for high-purity intermediates like (2-methyl-3,5-dinitrophenyl)methanamine has increased significantly due to advancements in synthetic chemistry and the growing complexity of pharmaceutical formulations. Researchers are continually exploring new ways to utilize this compound in the development of novel therapeutic agents. For instance, its structural motif has been incorporated into the synthesis of bioactive molecules that exhibit potential antimicrobial and anti-inflammatory properties.

The synthesis of (2-methyl-3,5-dinitrophenyl)methanamine typically involves multi-step organic reactions starting from readily available aromatic precursors. One common approach involves the nitration of methylbenzene followed by selective functional group transformations to introduce the amine group at the desired position. The use of controlled reaction conditions is crucial to achieve high yields and purity levels. Modern synthetic techniques, such as catalytic hydrogenation and flow chemistry, have further refined the process, making it more efficient and scalable.

Recent studies have highlighted the utility of (2-methyl-3,5-dinitrophenyl)methanamine as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are a vast class of organic molecules that form the backbone of many biologically active substances. By incorporating this compound into heterocyclic frameworks, researchers can generate novel structures with tailored biological activities. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The pharmacological potential of derivatives derived from (2-methyl-3,5-dinitrophenyl)methanamine has been a subject of extensive investigation. Computational modeling and experimental studies have demonstrated that modifications to its structure can lead to compounds with enhanced binding affinity to target proteins. This has opened up avenues for designing drugs with improved efficacy and reduced side effects. Additionally, the compound's ability to undergo further functionalization makes it a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its pharmaceutical applications, (2-methyl-3,5-dinitrophenyl)methanamine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring how its molecular structure can be engineered to optimize charge transport properties, which are critical for the performance of electronic devices. This interdisciplinary approach underscores the broad relevance of this compound beyond traditional biomedical applications.

The analytical characterization of (2-methyl-3,5-dinitrophenyl)methanamine is another area where advancements have been made. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These tools are essential for ensuring that the compound meets the stringent requirements for use in sensitive biological assays and pharmaceutical formulations.

Emerging trends in synthetic chemistry continue to influence how researchers approach the utilization of (2-methyl-3,5-dinitrophenyl)methanamine. Green chemistry principles are being increasingly adopted to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, solvent-free reactions and biocatalytic methods are being explored as alternatives to traditional approaches involving hazardous reagents.

The future prospects for this compound remain promising as research efforts continue to uncover new applications and refine synthetic methodologies. Collaborative initiatives between academia and industry are likely to drive innovation by combining expertise in organic synthesis with cutting-edge computational tools. This synergy will accelerate the development of novel compounds based on structures like that of (2-methyl-3,5-dinitrophenyl)methanamine, ultimately benefiting patients by providing access to more effective treatments.